Cas no 2306275-19-2 (5-oxa-2-azaspiro[3.5]nonan-8-one;hydrochloride)

• Product Name: 5-oxa-2-azaspiro[3.5]nonan-8-one;hydrochloride
• CAS No: 2306275-19-2
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 5107680
• Update Time: 2026-03-03

5-oxa-2-azaspiro[3.5]nonan-8-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.5]nonan-8-one, hydrochloride (1:1)
• 5-oxa-2-azaspiro[3.5]nonan-8-one;hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c9-6-1-2-10-7(3-6)4-8-5-7;/h8H,1-5H2;1H
• InChI Key： PIIPSNKCAFIEGX-UHFFFAOYSA-N
• SMILES： O=C1CCOC2(CNC2)C1.Cl

Additional information on 5-oxa-2-azaspiro[3.5]nonan-8-one;hydrochloride

5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2306275-19-2, commonly referred to as 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride, is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a seven-membered ring, containing an oxygen atom at the 5-position and a nitrogen atom at the 2-position. The hydrochloride salt form further enhances its stability and solubility properties, making it an attractive candidate for research and development in the fields of organic chemistry and drug discovery.

Spirocyclic compounds have gained considerable attention in recent years due to their unique structural features and diverse biological activities. The spirocyclic system in 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride provides a rigid framework that can potentially interact with various biological targets, such as enzymes and receptors, making it a promising scaffold for drug design. Recent studies have highlighted the importance of spirocyclic structures in modulating pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

The synthesis of 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride involves a multi-step process that typically includes cyclization reactions to form the spirocyclic core. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield, purity, and scalability. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of complex spirocyclic systems with high enantioselectivity, which is particularly valuable for producing chiral drugs.

In terms of pharmacological properties, 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride has shown potential as a lead compound in several therapeutic areas. Preclinical studies have demonstrated its ability to inhibit specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) is attributed to its favorable physicochemical properties, including moderate lipophilicity and hydrogen bonding capacity.

Moreover, 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride has been investigated for its anti-inflammatory and antioxidant activities. These properties make it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders. Recent research has also explored its role in modulating cellular signaling pathways, particularly those involving mitogen-activated protein kinases (MAPK) and nuclear factor-kappa B (NF-kB), which are key players in inflammation and immune responses.

The hydrochloride salt form of this compound plays a crucial role in enhancing its solubility and bioavailability. Poor solubility is a common challenge in drug development, but the formation of hydrochloride salts can significantly improve the compound's dissolution rate and absorption profile. This makes 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride more amenable for formulation into oral or parenteral dosage forms.

From an industrial perspective, the production of 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride requires stringent quality control measures to ensure consistency in product quality. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its identity and purity.

In conclusion, CAS No 2306275192, or 5-Oxa-2-Azaspiro[3.5]Nonan-8-One Hydrochloride, represents a valuable addition to the arsenal of spirocyclic compounds with promising applications in drug discovery and development. Its unique structural features, combined with favorable pharmacokinetic properties, position it as a strong candidate for addressing unmet medical needs across various therapeutic areas.